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Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994

A seminal discovery in the nascent field of organic chemistry, the first synthesis of benzoyl
iodide was achieved in 1832 by the pioneering German chemists Friedrich Wohler and Justus
von Liebig. This accomplishment was a crucial part of their groundbreaking research on the
"benzoyl radical,” a concept that revolutionized the understanding of molecular structure and
reactivity. This technical guide delves into the historical context of this discovery, presents the
experimental details of the first synthesis, and explores the logical pathway that led to the
isolation of this important chemical entity.

Historical Context: The Benzoyl Radical Theory

In the early 19th century, the prevailing theory of chemical composition was dualism, which
posited that compounds were formed from the electrostatic attraction of electropositive and
electronegative components. Organic chemistry, with its complex carbon-based molecules,
presented a significant challenge to this theory.

Wohler and Liebig's investigation into the oil of bitter almonds (benzaldehyde) led them to
propose the existence of a stable group of atoms, which they named the "benzoyl radical”
(C7Hs0).[1][2] They observed that this "radical" remained unchanged throughout a series of
chemical transformations, behaving like a single element. This concept was a major step
towards the development of structural theory in organic chemistry.[1][3] The synthesis of
benzoyl iodide, along with the corresponding chloride and bromide, was a key piece of
evidence supporting their theory.
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The Inaugural Synthesis: A Halogen Exchange
Approach

Wohler and Liebig's initial synthesis of benzoyl iodide was achieved through a halogen
exchange reaction, starting from the newly synthesized benzoyl chloride. While their 1832
publication in Annalen der Pharmacie provides a descriptive account, precise quantitative data
such as yield is not extensively detailed, a common practice in the chemical literature of that
era.

Experimental Protocol: Synthesis of Benzoyl lodide
from Benzoyl Chloride

The following protocol is a reconstruction based on the descriptions provided by Wéhler and
Liebig in their 1832 publication, "Untersuchungen tber das Radical der Benzoesaure"
(Investigations on the Radical of Benzoic Acid).

Objective: To synthesize benzoyl iodide by reacting benzoyl chloride with an iodide salt.
Reactants:

e Benzoyl Chloride (C7HsCIO)

o Potassium lodide (KI)

Procedure:

Benzoyl chloride was prepared by reacting benzaldehyde with chlorine gas.
o The freshly prepared benzoyl chloride was then treated with a solution of potassium iodide.
e The reaction mixture was likely gently heated or allowed to react at room temperature.

e The formation of benzoyl iodide was observed, likely accompanied by the precipitation of
potassium chloride.

» The benzoyl iodide was then isolated from the reaction mixture. Purification methods of the
time would have included distillation or crystallization.
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Observations:

Wohler and Liebig described benzoyl iodide as a substance that was analogous to benzoyl
chloride and bromide. They noted its reactivity and its place within the series of benzoyl
compounds, further solidifying their concept of the benzoyl radical.

Quantitative Data

Detailed quantitative data from the original 1832 synthesis is scarce. However, later
characterizations of benzoyl iodide have provided the physical properties outlined in the table

below.
Property Value
Molecular Formula C7HsIO
Molecular Weight 232.02 g/mol
Appearance Colorless to pale yellow liquid or solid
Melting Point 3°C (276 K)
Boiling Point 128 °C at 20 mmHg
Density 1.74 g/cm3

Logical Pathway to Discovery

The synthesis of benzoyl iodide was not an isolated event but rather the culmination of a
logical series of experiments designed to probe the nature of the benzoyl group. The workflow
below illustrates the intellectual and experimental progression.

Starting Material Intermediate Synthesis Final Product Synthesis
Halogen Exchange
Chlorination
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Figure 1. Experimental workflow for the first synthesis of benzoyl iodide.

Conclusion

The initial synthesis of benzoyl iodide by Wohler and Liebig was a landmark achievement that
provided critical evidence for their revolutionary benzoyl radical theory. While the experimental
techniques of the 1830s lacked the precision of modern chemistry, their logical approach and
insightful observations laid a foundational stone for the development of organic chemistry. The
conversion of benzoyl chloride to benzoyl iodide demonstrated the robustness of the benzoyl
core and paved the way for a new understanding of how atoms are arranged and interact
within molecules. This pioneering work continues to be a testament to the power of systematic
investigation in unraveling the complexities of the chemical world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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